Cas no 39190-88-0 (N-isobutyl-sec-butylamine)

N-isobutyl-sec-butylamine structure
N-isobutyl-sec-butylamine structure
Product Name:N-isobutyl-sec-butylamine
CAS No:39190-88-0
MF:C8H19N
MW:129.24316239357
CID:924322
PubChem ID:527148
Update Time:2025-04-19

N-isobutyl-sec-butylamine Chemical and Physical Properties

Names and Identifiers

    • N-isobutyl-sec-butylamine
    • N-(2-methylpropyl)butan-2-amine
    • 1-Propanamine, 2-methyl, N-(1-methylpropyl)
    • 2-Butanamine, N-(2-methylpropyl)-
    • SCHEMBL270254
    • N-(Sec-butyl)-N-isobutylamine #
    • N-(2-methylpropyl)-2-butanamine
    • EINECS 254-342-2
    • DTXSID50902863
    • NS00059306
    • InChI=1/C8H19N/c1-5-8(4)9-6-7(2)3/h7-9H,5-6H2,1-4H3
    • AKOS017274571
    • 39190-88-0
    • AKOS000228173
    • NoName_3437
    • DVFVBAPHBZWJFX-UHFFFAOYSA-
    • Inchi: 1S/C8H19N/c1-5-8(4)9-6-7(2)3/h7-9H,5-6H2,1-4H3
    • InChI Key: DVFVBAPHBZWJFX-UHFFFAOYSA-N
    • SMILES: N(CC(C)C)C(C)CC

Computed Properties

  • Exact Mass: 129.15187
  • Monoisotopic Mass: 129.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 59.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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